Cas no 1797727-84-4 (1,3,5-Trimethyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-1H-pyrazole-4-sulfonamide)

• Product Name: 1,3,5-Trimethyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-1H-pyrazole-4-sulfonamide
• CAS No: 1797727-84-4
• MF: C₂₀H₂₀N₆O₂S₂
• MW: 440.541800498962
• CID: 5374776
• Update Time: 2025-05-26

1,3,5-Trimethyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trimethyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C20H20N6O2S2/c1-13-19(14(2)26(3)24-13)30(27,28)25-16-8-6-15(7-9-16)18-12-29-20(23-18)22-17-5-4-10-21-11-17/h4-12,25H,1-3H3,(H,22,23)
• InChI Key： YCZUQSYDSJETDR-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(S(NC2=CC=C(C3=CSC(NC4=CC=CN=C4)=N3)C=C2)(=O)=O)C(C)=N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.5±65.0 °C(Predicted)
• pka: 7.02±0.50(Predicted)

Additional information on 1,3,5-Trimethyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-1H-pyrazole-4-sulfonamide

1,3,5-Trimethyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-1H-pyrazole-4-sulfonamide (CAS No: 1797727-84-4)

The compound 1,3,5-trimethyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-1H-pyrazole-4-sulfonamide (CAS No: 1797727-84-4) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a pyrazole ring, a thiazole moiety, and a sulfonamide group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which could make it a promising candidate for drug design. For instance, the pyridinylamino group within the molecule has been shown to exhibit significant bioactivity in vitro, suggesting its potential role in modulating cellular signaling pathways.

In addition to its pharmacological applications, this compound has also been explored for its role in advanced materials science. The presence of the thiazole and pyrazole rings within its structure provides it with unique electronic properties that could be leveraged in the creation of new materials for electronic devices. Recent experiments have demonstrated that this compound exhibits excellent conductivity and stability under various environmental conditions, making it a strong candidate for use in next-generation electronics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative synthetic strategies that incorporate both traditional organic chemistry techniques and modern catalytic methods. These advancements have not only improved the efficiency of the synthesis process but also opened up new avenues for further modifications of the molecule to enhance its properties.

One of the most exciting developments in recent research is the discovery of this compound's ability to act as a selective inhibitor of certain enzymes associated with neurodegenerative diseases. Initial studies have shown that it can effectively inhibit the activity of key enzymes without causing significant cytotoxicity to healthy cells. This finding has sparked interest in exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its direct applications in medicine and materials science, this compound also serves as a valuable tool for advancing our understanding of complex chemical systems. Its structure provides an excellent platform for studying intermolecular interactions and reaction mechanisms under various conditions. By analyzing its behavior in different environments, researchers can gain insights into fundamental chemical principles that could inform future discoveries.

In conclusion, the compound 1,3,5-trimethyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-1H-pyrazole-4-sulfonamide (CAS No: 1797727-84-4) represents a fascinating intersection of chemistry and biology. With its diverse structural features and promising biological activity, it holds great potential for contributing to advancements in both pharmacology and materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in shaping future innovations across multiple disciplines.